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Compound of Interest

Compound Name: Isopropylcyclopentane

Cat. No.: B043312 Get Quote

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of

personnel and the protection of the environment. This document provides essential procedural

guidance for the proper disposal of isopropylcyclopentane, a flammable and hazardous

hydrocarbon, intended for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Information
Isopropylcyclopentane is a colorless liquid that presents significant health and safety risks.[1]

It is crucial to handle this chemical with appropriate safety measures in a well-ventilated area,

away from heat, sparks, open flames, and other ignition sources.[2][3][4]

Key Hazards:

Flammability: Highly flammable liquid and vapor.[2][3][5]

Health Hazards: Harmful if swallowed and may be fatal if it enters the airways.[2][3][5] It can

also cause serious eye damage.[4][6]

Always wear appropriate personal protective equipment (PPE), including protective gloves, eye

protection, and face protection when handling isopropylcyclopentane.[2][3][4]
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The following table summarizes key quantitative data for isopropylcyclopentane:

Property Value Source

Molecular Formula C₈H₁₆ [6]

Molecular Weight 112.21 g/mol [6]

Boiling Point 126 °C [7]

Melting Point -111.36 °C [7]

Flash Point 14.1 °C [7]

Density 0.78 g/cm³ [7]

Vapor Pressure 14.9 mmHg at 25°C [7]

UN Number UN3295 [7]

Hazard Class 3 (Flammable Liquid) [7]

Packing Group II [7]

Step-by-Step Disposal Procedures
The primary and mandated procedure for the disposal of isopropylcyclopentane is to use an

approved waste disposal plant.[2][3] Do not attempt to dispose of this chemical down the drain

or with general laboratory waste.

Operational Protocol for Preparing Isopropylcyclopentane for Disposal:

Segregation and Storage:

Store waste isopropylcyclopentane in a designated, properly labeled, and sealed

container. The container must be compatible with hydrocarbons and kept tightly closed.[2]

[3][4][5]

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

materials and ignition sources.[2][3][4]
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Ensure the storage area complies with all local and national regulations for storing

flammable liquids.

Labeling:

Clearly label the waste container with "Hazardous Waste," "Isopropylcyclopentane," and

the appropriate hazard symbols (e.g., flammable liquid).

Include the date of waste accumulation.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

If your institution does not have a dedicated EHS department, you must contact a licensed

hazardous waste disposal company.

Provide the waste disposal company with the Safety Data Sheet (SDS) for

isopropylcyclopentane.

Documentation:

Maintain a record of the amount of isopropylcyclopentane waste generated and the date

it was passed on to the disposal service. This is a requirement under the Resource

Conservation and Recovery Act (RCRA) in the United States.[8]

Regulatory Framework
The disposal of hazardous waste, including isopropylcyclopentane, is regulated by federal

and state laws. In the United States, the Environmental Protection Agency (EPA) oversees the

management of hazardous wastes under the Resource Conservation and Recovery Act

(RCRA).[8] It is the generator's responsibility to determine if a waste is hazardous and to

manage it in accordance with these regulations.[9]
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Start: Isopropylcyclopentane Waste Generated

Segregate and Store in a Labeled, Sealed Container

Store in a Cool, Well-Ventilated Area Away from Ignition Sources

Contact Institutional Environmental Health & Safety (EHS) Contact Licensed Hazardous Waste Disposal Company

No institutional EHS

Provide Safety Data Sheet (SDS) to Disposal Service

EHS arranges disposal

Document Waste Generation and Disposal

End: Proper Disposal by Approved Facility

Click to download full resolution via product page

Caption: Isopropylcyclopentane Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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